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Compound of Interest

Compound Name: Malathion beta-Monoacid-d5

Cat. No.: B15294239

Technical Guide: Malathion beta-Monoacid-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Malathion beta-Monoacid-d5, a
deuterated internal standard critical for the accurate quantification of its unlabeled counterpart
in various biological and environmental matrices. This document outlines its chemical and
physical properties, details common analytical methodologies, and presents a logical workflow
for its certification.

Core Data Presentation

Quantitative data for a representative batch of Malathion beta-Monoacid-d5 is summarized in
the tables below. These values are typical for a certified reference material and may vary
slightly between batches and suppliers.

Table 1: General Information
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Property

Value

Chemical Name

3-(dimethoxyphosphinothioylsulfanyl)-4-oxo-4-
(1,1,2,2,2-pentadeuterioethoxy)butanoic acid[1]

Malathion B-Monoacid-d5, 2-

Synonyms [(Dimethoxyphosphinothioyl)thio]butanedioic
Acid 1-Ethyl-d5 Ester[2]
CAS Number 1346599-04-9[1][2]

Unlabeled CAS Number

1642-51-9[1]

Molecular Formula

CsH10D506PS2[2]

Molecular Weight

307.34 g/mol [2]

Appearance

Pale Yellow Oil

Storage Conditions

2-8°C Refrigerator[2]

Table 2: Analytical Specifications

Test

Specification

Method

Purity (by HPLC)

298%

HPLC-UV

Isotopic Enrichment (ds)

=99 atom % D

Mass Spectrometry

Identity (by *H NMR)

Conforms to structure

NMR Spectroscopy

Identity (by MS)

Conforms to structure

Mass Spectrometry

Residual Solvents

<0.5%

GC-HS

Water Content

<0.5%

Karl Fischer Titration

Experimental Protocols

Detailed methodologies for the key analytical techniques used in the certification of Malathion

beta-Monoacid-d5 are provided below.
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High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

This method is used to determine the chemical purity of Malathion beta-Monoacid-d5 by

separating it from any non-deuterated and other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um).[3]

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (e.g., 47:53 v/v) with a
suitable buffer like ammonium formate at a specific pH (e.g., pH 3.0).[3][4]

Flow Rate: Typically 1.0 mL/min.[4]

Detection: UV detection at a wavelength of 220 nm or 250 nm.[3][4]

Sample Preparation: A known concentration of the test material is dissolved in the mobile
phase or a suitable organic solvent.

Analysis: The sample is injected into the HPLC system, and the peak area of Malathion
beta-Monoacid-d5 is compared to the total area of all peaks to calculate the purity.

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment

Mass spectrometry is employed to confirm the molecular weight of the compound and to

determine the degree of deuterium incorporation.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Triple Quadrupole)
coupled with an appropriate ionization source (e.g., Electrospray lonization - ESI).

lonization Mode: Negative ion mode is often used for acidic compounds, monitoring for the
[M-H]~ ion.

Mass Analysis: The mass spectrum will show a peak corresponding to the molecular weight
of Malathion beta-Monoacid-d5. The isotopic distribution is analyzed to calculate the
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percentage of the d5 species compared to dO to d4 species.

o Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or
acetonitrile) and infused directly into the mass spectrometer or injected via an LC system.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

NMR spectroscopy is a powerful tool for confirming the chemical structure of the molecule.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

e Solvent: A deuterated solvent such as Chloroform-d (CDCIs) or Dimethyl sulfoxide-de
(DMSO-ds).

e 1H NMR: The proton NMR spectrum is used to verify the positions of the non-deuterated
protons in the molecule. The absence of signals from the ethyl group protons confirms
successful deuteration.

¢ 31P NMR: Phosphorus NMR can be used to confirm the presence and chemical environment
of the phosphorus atom, with an expected chemical shift around 95-96 ppm.[5]

o Sample Preparation: A small amount of the sample is dissolved in the deuterated solvent.

e Analysis: The resulting spectrum is analyzed for chemical shifts, coupling constants, and
integration to confirm the structure of Malathion beta-Monoacid.

Mandatory Visualizations
Certificate of Analysis Workflow

The following diagram illustrates the typical workflow for generating a Certificate of Analysis for
a chemical standard like Malathion beta-Monoacid-d5.
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Caption: Workflow for Certificate of Analysis Generation.
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Signaling Pathway of Malathion Metabolism

This diagram illustrates a simplified metabolic pathway of Malathion, leading to the formation of
Malathion beta-Monoacid.
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Caption: Simplified Metabolic Pathway of Malathion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15294239#malathion-beta-monoacid-d5-certificate-
of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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